molecular formula C9H11NO2 B1676414 3-Ethoxybenzamide CAS No. 55836-69-6

3-Ethoxybenzamide

Cat. No.: B1676414
CAS No.: 55836-69-6
M. Wt: 165.19 g/mol
InChI Key: NDOYNKFWOCOOIR-UHFFFAOYSA-N
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Description

3-Ethoxybenzamide is an organic compound with the molecular formula C9H11NO2 . It is also known by other names such as m-Ethoxybenzamide and Benzamide, 3-ethoxy .


Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with an ethoxy group (C2H5O) at the 3rd position and a carboxamide group (CONH2) at the 1st position . The InChI representation of the molecule is InChI=1S/C9H11NO2/c1-2-12-8-5-3-4-7(6-8)9(10)11/h3-6H,2H2,1H3,(H2,10,11) .


Physical And Chemical Properties Analysis

This compound has a molecular weight of 165.19 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 3 . The exact mass and the monoisotopic mass of the molecule are 165.078978594 g/mol . The topological polar surface area is 52.3 Ų . The heavy atom count is 12 . The compound has a complexity of 159 .

Scientific Research Applications

  • Carcinogenicity Studies : A study on the carcinogenicity of o-ethoxybenzamide in mice revealed a significant increase in liver cell tumors in male mice fed with high doses of the compound (Naito et al., 1986).

  • Antibacterial Properties : Research has shown that derivatives of 3-Methoxybenzamide, similar to 3-Ethoxybenzamide, can inhibit cell division in Bacillus subtilis and have potent antistaphylococcal properties (Ohashi et al., 1999); (Haydon et al., 2010).

  • Pharmacokinetics : Studies on the pharmacokinetics of ethoxybenzamide (a similar compound) have provided insights into its absorption and metabolism in the body (Lin et al., 1982).

  • Molecular Structure and Interactions : Research on the molecular structure of ethenzamide and its interactions with other substances like gentisic acid and acetic acid has been conducted, providing insights into its chemical behavior (Aitipamula et al., 2010).

  • Biological Activity : Ethoxybenzamide has been shown to stimulate melanin synthesis in melanoma cells, indicating potential applications in dermatology and cosmetology (Sato et al., 2016).

  • Metabolic Studies : Investigations into the metabolism of o-ethoxybenzamide in plasma and urine have provided valuable data on its pharmacological profile (Davison et al., 1962).

Mechanism of Action

Target of Action

3-Ethoxybenzamide, also known as Ethenzamide , is a common analgesic and anti-inflammatory drug. It has been found to bind to the 5-hydroxytryptamine (5HT) 2B receptor in a concentration-dependent manner . The 5HT2B receptor is a protein that in humans is encoded by the HTR2B gene. It is a serotonin receptor and belongs to the G protein-coupled receptor superfamily .

Biochemical Pathways

This compound affects the biochemical pathways associated with the 5HT2B receptor. The 5HT2B receptor is involved in a variety of physiological processes, including the regulation of mood and behavior, gastrointestinal motility, and cardiovascular function. The modulation of this receptor by this compound can therefore have wide-ranging effects .

Pharmacokinetics

The pharmacokinetics of this compound involve its absorption, distribution, metabolism, and excretion (ADME). It has been found that this compound concentrations in plasma and various tissues can be simulated using a physiological pharmacokinetic model . The biochemical parameters, such as plasma and tissue binding constants and Michaelis-Menten constants for this compound deethylation, were obtained from in vitro data . These parameters are crucial for understanding the drug’s bioavailability.

Result of Action

The primary result of this compound’s action is its analgesic (pain-relieving) and anti-inflammatory effects. It is used for the relief of fever, headaches, and other minor aches and pains . In the rat formalin test, oral administration of this compound significantly reduced the nociceptive responses of the second phase and also the number of c-Fos-expressing cells in the spinal dorsal horn, in a dose-dependent manner .

Biochemical Analysis

Biochemical Properties

3-Ethoxybenzamide plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. One of the key interactions is with the enzyme responsible for its deethylation, which is a crucial step in its metabolism . The compound binds to the active site of the enzyme, facilitating the removal of the ethoxy group. This interaction is essential for the subsequent biochemical reactions that this compound undergoes.

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound has been observed to affect the expression of certain genes involved in metabolic pathways, leading to changes in cellular metabolism . Additionally, it can alter cell signaling pathways, impacting processes such as cell growth and differentiation.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. At the molecular level, this compound binds to specific enzymes, inhibiting their activity and thereby affecting the biochemical pathways they regulate . This inhibition can lead to changes in the levels of metabolites and the overall metabolic flux. Furthermore, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its efficacy . Long-term exposure to this compound has been associated with changes in cellular function, including alterations in gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects, while at higher doses, it can exhibit significant biochemical and physiological changes . Threshold effects have been observed, where a certain dosage is required to elicit a noticeable response. Additionally, high doses of this compound can lead to toxic or adverse effects, highlighting the importance of dosage optimization in research and therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. One of the primary metabolic pathways is its deethylation, which is catalyzed by specific enzymes . This reaction produces metabolites that can further participate in other biochemical processes. The interaction of this compound with these enzymes can affect the overall metabolic flux and the levels of different metabolites in the cell.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are crucial for its biological activity. The compound is transported across cell membranes by specific transporters and can bind to various proteins within the cell . These interactions influence its localization and accumulation in different cellular compartments. The distribution of this compound within tissues also affects its overall efficacy and potential therapeutic applications.

Subcellular Localization

This compound exhibits specific subcellular localization, which can impact its activity and function. The compound may be directed to particular compartments or organelles through targeting signals or post-translational modifications This localization is essential for its interaction with specific biomolecules and the regulation of biochemical pathways

Properties

IUPAC Name

3-ethoxybenzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11NO2/c1-2-12-8-5-3-4-7(6-8)9(10)11/h3-6H,2H2,1H3,(H2,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NDOYNKFWOCOOIR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC(=C1)C(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50204430
Record name m-Ethoxybenzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50204430
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

165.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

55836-69-6
Record name 3-Ethoxybenzamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=55836-69-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-Ethoxybenzamide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055836696
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name m-Ethoxybenzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50204430
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name m-ethoxybenzamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.054.388
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Record name 3-ETHOXYBENZAMIDE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BXQ2ZWQ74W
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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